![molecular formula C16H16N2O3S B5728951 3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide](/img/structure/B5728951.png)
3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide
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Overview
Description
3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide, also known as MNTB, is a chemical compound that has been of interest to researchers due to its potential use as a pharmacological tool in studying certain physiological processes.
Mechanism of Action
3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide works by irreversibly binding to FAAH, which prevents the enzyme from breaking down endocannabinoids. This leads to an increase in the levels of endocannabinoids in the body, which can activate cannabinoid receptors and produce a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to increase the levels of endocannabinoids in the body. Endocannabinoids can activate cannabinoid receptors in the brain and peripheral tissues, leading to effects such as pain relief, appetite regulation, and mood modulation. This compound has also been shown to have anti-inflammatory effects, which may be related to its ability to inhibit FAAH.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide in lab experiments is its specificity for FAAH inhibition. This allows researchers to study the role of FAAH in physiological processes without affecting other enzymes or pathways. However, this compound is a relatively new compound and its long-term effects on the body are not well understood. Additionally, its irreversible inhibition of FAAH may limit its usefulness in certain experimental settings.
Future Directions
There are several future directions for research on 3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide. One area of interest is the potential therapeutic applications of FAAH inhibition, particularly in the treatment of pain and inflammation. Another area of research is the development of new compounds that can selectively inhibit FAAH without causing irreversible inhibition. Finally, further studies are needed to fully understand the long-term effects of this compound on the body and its potential for use in clinical settings.
Conclusion:
In conclusion, this compound is a chemical compound that has been of interest to researchers due to its potential use as a pharmacological tool in studying certain physiological processes. Its specificity for FAAH inhibition makes it a valuable tool for studying the role of endocannabinoids in the body. Further research is needed to fully understand the potential therapeutic applications of FAAH inhibition and the long-term effects of this compound on the body.
Synthesis Methods
3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide can be synthesized using a multi-step process that involves the reaction of 4-methylthiophenol with 3-nitrobenzoyl chloride in the presence of a base such as pyridine. The resulting intermediate is then reacted with 3-bromopropionyl chloride to form this compound. The purity of the compound can be improved through recrystallization.
Scientific Research Applications
3-[(4-methylphenyl)thio]-N-(3-nitrophenyl)propanamide has been used as a pharmacological tool to study the role of certain enzymes in physiological processes. Specifically, it has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a role in pain sensation, appetite regulation, and mood modulation. Inhibition of FAAH by this compound can increase the levels of endocannabinoids in the body, leading to potential therapeutic effects.
properties
IUPAC Name |
3-(4-methylphenyl)sulfanyl-N-(3-nitrophenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c1-12-5-7-15(8-6-12)22-10-9-16(19)17-13-3-2-4-14(11-13)18(20)21/h2-8,11H,9-10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJKZHOUZVDMPKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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